Cas no 42055-69-6 (4-Pyrimidineacetamide, 6-(hexahydro-1H-azepinyl)-N-hydroxy-2-(3,4,5-trimethoxyphenyl)-)

• Product Name: 4-Pyrimidineacetamide, 6-(hexahydro-1H-azepinyl)-N-hydroxy-2-(3,4,5-trimethoxyphenyl)-
• CAS No: 42055-69-6
• MF: C₂₁H₂₈N₄O₅
• MW: 416.470825195313
• CID: 2636760
• PubChem ID: 3039017
• Update Time: 2025-04-21

4-Pyrimidineacetamide, 6-(hexahydro-1H-azepinyl)-N-hydroxy-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[6-(azepan-1-yl)-2-(3,4,5-trimethoxyphenyl)pyrimidin-4-yl]-N-hydroxyacetamide
• DTXCID10117375
• 4-Pyrimidineacetohydroxamic acid, 6-(hexahydro-1H-azepin-1-yl)-2-(3,4,5-trimethoxyphenyl)-
• 2-(6-(Azepan-1-yl)-2-(3,4,5-trimethoxyphenyl)pyrimidin-4-yl)-N-hydroxyacetamide
• 4-Pyrimidineacetamide, 6-(hexahydro-1H-azepinyl)-N-hydroxy-2-(3,4,5-trimethoxyphenyl)-
• DTXSID70194884
• 6-(Hexahydro-1H-azepinyl)-N-hydroxy-2-(3,4,5-trimethoxyphenyl)-4-pyrimidineacetamide
• 42055-69-6

• Inchi： 1S/C21H28N4O5/c1-28-16-10-14(11-17(29-2)20(16)30-3)21-22-15(13-19(26)24-27)12-18(23-21)25-8-6-4-5-7-9-25/h10-12,27H,4-9,13H2,1-3H3,(H,24,26)
• InChI Key： ROYLSJONFLHCRR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1=NC(CC(NO)=O)=CC(=N1)N1CCCCCC1)OC)OC

Computed Properties

• Exact Mass: 416.20597001Da
• Monoisotopic Mass: 416.20597001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų